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Compound of Interest

Compound Name: 2,6-Dimethyl-4-heptanone

Cat. No.: B141440

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2,6-Dimethyl-4-heptanone (also known as Diisobutyl Ketone). Adherence to these procedures
is vital for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following equipment is mandatory when handling 2,6-Dimethyl-4-heptanone:
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields. In situations with a
splash potential, chemical
goggles and a face shield are

required.[1]

Protects against eye irritation
and serious eye damage from
splashes.[2][3]

Skin Protection

Chemical-resistant gloves
(Butyl rubber is recommended;
Neoprene and Nitrile offer less
protection).[4] For extensive
handling, a PE/EVAL inner
glove with a nitrile outer glove
is advisable.[1] Wear
protective work clothing to

prevent skin contact.[5]

Prevents skin irritation, which
can manifest as a rash and

burning sensation.[5]

Respiratory Protection

Work in a well-ventilated area.
If ventilation is insufficient, a
NIOSH-approved respirator
with an ABEK (EN14387) filter
is necessary.[5][6][7]

Protects against respiratory
irritation.[2][6] Vapors are
heavier than air and can

accumulate.[8][9]

Physicochemical and Hazard Data

Understanding the properties of 2,6-Dimethyl-4-heptanone is critical for safe handling and

storage.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.manavchem.com/pdf/DIBK%20(%20DIISOBUTYL%20KETONE%20).pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/26-Dimethyl-4-heptanone.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0760.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0760.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0760.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-26dimethyl4heptanone-sum-of-26dimethyl4heptanone--46dimethyl2heptanone-CASNO-108-83-03404-EN.aspx
https://www.sigmaaldrich.com/SG/en/product/aldrich/273848
https://www.manavchem.com/pdf/DIBK%20(%20DIISOBUTYL%20KETONE%20).pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-26dimethyl4heptanone-sum-of-26dimethyl4heptanone--46dimethyl2heptanone-CASNO-108-83-03404-EN.aspx
https://chemmanagement.ehs.com/9/6b4c312e-7b8b-452d-af9c-0e2acd8413f2/pdf/VYR307
https://www.carlroth.com/medias/SDB-7653-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA0OTB8YXBwbGljYXRpb24vcGRmfGFEZGtMMmd4TWk4NU1UYzVOREUwTURNMk5URXdMMU5FUWw4M05qVXpYMEZWWDBWT0xuQmtaZ3wxZjgwYTcwOWU0ZjFkNDQ0MDk4MjQ4OTk3MWY2OGNiMzg5YzRkZmM2MjM4MGZmZDQzZWI2MGQzODRkNWQ0ZTUw
https://www.benchchem.com/product/b141440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value
CAS Number 108-83-8[6]
Molecular Formula C9H180[2]

Boiling Point 165-170 °C[10][11]

Melting Point -41 to -46 °C[10][12]

Flash Point 49 °C (120 °F)[7][10]
Density 0.808 g/mL at 25 °C[10][11]

Vapor Pressure

1.7 mmHg at 20 °C

Vapor Density

4.9 (vs air)

Explosive Limits

0.8-6.2%[10]

Autoignition Temperature

745 °F (396 °C)

Water Solubility

0.05 g/100 mL[10]

Exposure Limits (TLV-TWA)

25 ppm (150 mg/m3)[10][11][13]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,6-Dimethyl-4-heptanone minimizes risks.

e Preparation:

[¢]

[e]

o

o

e Handling:

Ensure the work area is well-ventilated.[6][8]
Confirm that an emergency shower and eyewash station are readily accessible.[5]
Don all required PPE as detailed in the table above.

Eliminate all potential ignition sources from the handling area, as the substance is
flammable.[5][14]
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o Ground and bond all containers and receiving equipment to prevent static discharge.[6][8]
o Use only non-sparking tools.[6]
o Avoid breathing vapors.[8]

o Do not eat, drink, or smoke in the handling area.[5][14]

o Storage:
o Store in a cool, well-ventilated area away from heat, sparks, and open flames.[5]
o Keep containers tightly closed.[8]
o Store separately from oxidizing agents, with which it is incompatible.[2][5][10]

Emergency and First Aid Protocols

Immediate and appropriate action is critical in the event of an exposure or spill.

Incident First Aid Measures

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i . i

the upper and lower eyelids.[5] Seek immediate

medical attention.[12][15]

Immediately remove all contaminated clothing.
Skin Contact [8] Wash the affected skin area with large

amounts of soap and water.[5]

Move the individual to fresh air.[8] If breathing is

difficult, administer oxygen. If breathing has

Inhalation . e .
stopped, provide artificial respiration.[8] Seek
prompt medical attention.[8][15]
Do NOT induce vomiting.[12][15] If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[15]
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Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

e \Waste Collection:

o Collect waste 2,6-Dimethyl-4-heptanone and contaminated materials (e.g., absorbent
pads, gloves) in sealed, properly labeled containers.[5]

o Disposal Procedure:
o Dispose of the chemical waste through an approved waste disposal plant.[8]

o This substance may be classified as a hazardous waste; consult with your institution's
environmental health and safety department and follow all local, state, and federal
regulations for hazardous waste disposal.[5]

o Do not dispose of it down the drain or in the regular trash.[12]

Handling Workflow and Emergency Logic

The following diagram illustrates the standard workflow for handling 2,6-Dimethyl-4-
heptanone, including key decision points for emergency response.
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Safe Handling Workflow for 2,6-Dimethyl-4-heptanone

Preparation

Assess Hazards & Review SDS

A

Ensure Proper Ventilation

A

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

Prepare Spill Kit

Handlingv& Use

Dispense Chemical
(Use Fume Hood)

~

\ o

Perform Experiment

Close Container Tightly
T

|

Waste & Diiposal

Evacuate Area Follow First Aid Protocols
Segregate Waste Remove Ignition Sources (Eye, Skin, Inhalation)
'/ Absorb with Inert Material Seek Medical Attention

Label Hazardous Waste Container Notify Supervisor/EHS

Y

Store Waste in Designated Area

Y

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling 2,6-Dimethyl-4-heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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